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Introduction
Octyl octanoate (CAS No. 2306-88-9), also known as octyl caprylate, is a versatile ester

widely utilized in the cosmetics and personal care industry.[1][2][3] It is the esterification

product of octanoic acid and octanol.[2] Renowned for its emollient and skin-conditioning

properties, this ingredient offers a unique sensory profile and functional benefits in a variety of

formulations.[1][3][4] These notes provide detailed applications, experimental protocols, and

key data for formulators working with octyl octanoate.

Physicochemical Properties
Octyl octanoate is a clear, colorless liquid with a characteristic fruity-oily odor.[3][5] Its

lipophilic nature makes it soluble in alcohols and oils, but insoluble in water.[2][3] Key

physicochemical data are summarized in Table 1.

Table 1: Physicochemical Properties of Octyl Octanoate
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Property Value Reference

Molecular Formula C16H32O2 [2][5]

Molecular Weight 256.42 g/mol [2][5]

Appearance Colorless, clear liquid [3]

Odor Fruity, oily, sweet [3][5]

Solubility
Soluble in alcohol; insoluble in

water
[2][3]

Specific Gravity 0.859 g/mL @ 25°C [3][5]

Refractive Index 1.435 @ 20°C [3][5]

Boiling Point 306-307 °C [2][3]

Melting Point -18 °C [2][5]

Flash Point 139.44 °C [3]

Functions in Cosmetic Formulations
Octyl octanoate serves multiple functions in cosmetic products, making it a valuable ingredient

for formulators. Its primary roles are summarized in Table 2.

Table 2: Functions of Octyl Octanoate in Cosmetics
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Function Description

Emollient

Forms a protective barrier on the skin, helping to

reduce water loss and maintain hydration.

Provides a soft and smooth feel to the skin.[1][6]

Skin-Conditioning Agent
Improves the overall condition and appearance

of the skin.

Solvent

Can dissolve other ingredients, such as active

compounds and UV filters, aiding in their

incorporation into formulations.[6]

Dispersing Agent
Helps to distribute pigments and other solid

particles evenly throughout a formulation.[1]

Fragrance Ingredient
Contributes a pleasant fruity and sweet aroma

to products.[3]

Plasticizer

Can be used in specialty chemical blends to

improve the spreadability and consistency of

products like inks and coatings.[1]

Applications and Recommended Inclusion Levels
Octyl octanoate is incorporated into a wide array of cosmetic and personal care products due

to its favorable sensory profile, which is often described as non-greasy and fast-absorbing.[1] It

is particularly beneficial in formulations where a light, silky feel is desired. While specific

concentration ranges can vary based on the formulation type and desired aesthetics, general

usage levels are provided in Table 3.

Table 3: Recommended Inclusion Levels of Octyl Octanoate
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Product Type
Recommended
Concentration Range (%)

Notes

Creams and Lotions 1 - 10
Provides emollience and a

smooth after-feel.

Sunscreens 2 - 8

Acts as a solvent for UV filters

and contributes to a non-

greasy feel.[1]

Hair Care (Conditioners,

Serums)
1 - 5

Imparts a silky, non-greasy feel

to hair.[1]

Color Cosmetics (Foundations,

Lipsticks)
2 - 15

Aids in pigment dispersion and

provides a smooth application.

[1]

Fragrance Formulations Up to 6 in concentrate

Acts as a carrier and

contributes to the overall scent

profile.[3]

Experimental Protocols
Stability Testing of a Cosmetic Emulsion Containing
Octyl Octanoate
This protocol outlines the procedure for assessing the physical and chemical stability of an oil-

in-water (O/W) cream formulated with octyl octanoate.

Objective: To evaluate the stability of the cosmetic emulsion under various storage conditions.

Materials and Equipment:

Test emulsion containing octyl octanoate

Control emulsion (without octyl octanoate, if applicable)

pH meter

Viscometer

Methodological & Application
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Homogenizer

Microscope

Incubators/ovens set at various temperatures (e.g., 4°C, 25°C, 40°C)

Centrifuge

Glass jars and the final intended packaging

Methodology:

Initial Characterization (Time 0):

Record the initial appearance, color, and odor of the emulsion.

Measure the initial pH and viscosity.

Observe the emulsion under a microscope to determine the initial globule size and

distribution.

Conduct a centrifugation test (e.g., 3000 rpm for 30 minutes) to check for initial signs of

separation.[7]

Sample Storage:

Store samples of the emulsion in both glass jars and the final packaging at the following

conditions:

4°C (refrigerated)

25°C / 60% RH (real-time)

40°C / 75% RH (accelerated)

Freeze-thaw cycling: -10°C for 24 hours, then 25°C for 24 hours (repeat for 3-5 cycles).

[7]

Evaluation at Specified Time Points:
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Evaluate the samples at regular intervals (e.g., 1, 2, 3, and 6 months for accelerated

testing; 3, 6, 12, and 24 months for real-time testing).[8]

At each time point, assess the following parameters and compare them to the initial

measurements and the control sample stored at room temperature:

Physical Appearance: Note any changes in color, odor, or signs of phase separation

(creaming, coalescence, or breaking).[7]

pH: Measure the pH of the emulsion.

Viscosity: Measure the viscosity of the emulsion.

Microscopic Analysis: Observe the emulsion under a microscope to monitor any

changes in globule size or signs of aggregation.

Packaging Compatibility: Inspect the packaging for any signs of interaction with the

product, such as discoloration, deformation, or leakage.

Workflow for Stability Testing:

Caption: Workflow for the stability testing of a cosmetic emulsion.

Sensory Panel Analysis of an Emollient
This protocol describes a method for the sensory evaluation of a cosmetic cream containing

octyl octanoate to characterize its skin feel attributes.

Objective: To quantitatively describe the sensory characteristics of the emollient during and

after application to the skin.

Materials and Equipment:

Test formulation with octyl octanoate

Control/reference formulations

Standardized application area on the inner forearm of panelists

Methodological & Application
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Wash-out soap and towels

Controlled environment room (constant temperature and humidity)

Evaluation forms or sensory analysis software

Panelist Selection and Training:

Select a panel of 10-15 trained assessors.

Train panelists to identify and quantify specific sensory attributes of emollients using

standardized scales.

Methodology:

Acclimatization: Panelists should acclimate in the controlled environment room for at least 15

minutes before the evaluation.

Sample Application:

A standardized amount of the test formulation (e.g., 0.1 g) is applied to a marked area on

the inner forearm.

Panelists are instructed to spread the product evenly over the area.

Attribute Evaluation:

Panelists evaluate a series of sensory attributes at different time points (e.g., during

application, immediately after, and after 5 minutes).

Attributes to be evaluated may include:

Spreadability: Ease of spreading the product on the skin.

Absorbency: How quickly the product is absorbed.

Greasiness: The feeling of oiliness on the skin.

Stickiness: The tacky feeling on the skin.

Methodological & Application
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Smoothness: The sensation of smoothness on the skin surface.

Residue: The amount of product remaining on the skin.

Each attribute is rated on a labeled magnitude scale (e.g., 0 = not at all, 10 = very).

Workflow for Sensory Panel Analysis:

Caption: Workflow for the sensory panel analysis of a cosmetic emollient.

In-Vitro Evaluation of Skin Moisturization
This protocol provides an in-vitro method to assess the moisturizing potential of a formulation

containing octyl octanoate by measuring its effect on skin hydration.

Objective: To determine the efficacy of the formulation in increasing skin hydration in an in-vitro

model.

Materials and Equipment:

3D reconstructed human epidermis (RHE) models

Test formulation with octyl octanoate

Positive control (e.g., glycerin solution) and negative control (untreated)

Corneometer or other skin hydration measurement device

Cell culture incubator (37°C, 5% CO2)

Phosphate-buffered saline (PBS)

Methodology:

Tissue Equilibration: Equilibrate the RHE models in the incubator according to the

manufacturer's instructions.

Baseline Measurement: Measure the baseline skin hydration of each RHE model using a

Corneometer.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1197113?utm_src=pdf-body
https://www.benchchem.com/product/b1197113?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Product Application:

Topically apply a standardized amount of the test formulation, positive control, and

negative control to the surface of the RHE models.

Incubation: Incubate the treated RHE models for a specified period (e.g., 1, 4, and 24 hours).

Hydration Measurement: At each time point, remove the excess product (if any) and

measure the skin hydration using the Corneometer.

Data Analysis:

Calculate the change in skin hydration from baseline for each treatment group.

Statistically compare the results of the test formulation to the positive and negative

controls.

Workflow for In-Vitro Skin Moisturization Evaluation:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Octyl Octanoate in
Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197113#using-octyl-octanoate-in-cosmetic-
formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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